5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-2-3-10(7-12(8)15)9-4-5-13(16)11(6-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: YUJFOCUKTKTTHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O)Cl
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID20690301
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261965-62-1

Description

5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, also known as CMPFBA, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid, and is soluble in water, ethanol, and other organic solvents. CMPFBA has been used in a variety of biochemical and physiological studies, and has been studied for its potential applications in drug development, biochemistry, and physiology.

Scientific Research Applications

5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. In drug development, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used as a substrate for the development of novel drugs and has been studied for its potential as an anti-inflammatory agent. In biochemistry, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used as a substrate for the study of enzyme kinetics, and has been studied for its potential as an enzyme inhibitor. In physiology, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used as a substrate for the study of cellular signaling pathways, and has been studied for its potential as a receptor agonist.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of pro-inflammatory molecules, and 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is thought to inhibit its activity, thus reducing inflammation. Additionally, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is believed to act as an agonist of certain G protein-coupled receptors, which may be involved in the regulation of cellular processes such as apoptosis and cell proliferation.
Biochemical and Physiological Effects
5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. In animal studies, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been shown to reduce inflammation and improve wound healing. Additionally, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been shown to reduce the production of pro-inflammatory molecules and to increase the production of anti-inflammatory molecules. 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has also been studied for its potential effects on the cardiovascular system, with studies showing that it may reduce blood pressure and improve circulation.

Advantages and Limitations for Lab Experiments

5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has several advantages and limitations for lab experiments. One advantage of 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is that it is relatively easy to synthesize, which makes it a convenient and cost-effective substrate for scientific research. Additionally, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is soluble in a variety of organic solvents, which makes it easy to use in a variety of biochemical and physiological experiments. However, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is not as stable as other compounds, which can make it difficult to store and use for long periods of time. Additionally, 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is not as widely studied as other compounds, which can make it difficult to find reliable information about its effects and mechanisms of action.

Future Directions

There are several potential future directions for 5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%. One potential direction is to further study its effects on inflammation and wound healing. Additionally, further research could be done to explore its potential effects on the cardiovascular system and its potential as an anti-inflammatory agent. Additionally, further research could be done to explore its potential as an enzyme inhibitor and its potential as a receptor agonist. Finally, further research could be done to explore its potential applications in drug development and its potential as a substrate for biochemical and physiological studies.

Synthesis Methods

5-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is synthesized through a multi-step reaction sequence. The first step is the reaction of 4-methylphenol and 3-chloro-4-methylphenol with hydrochloric acid and sulfuric acid to form 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid. The second step is the hydrolysis of the acid to form 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid. The third step is the oxidation of the acid to form 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid. The fourth step is the esterification of the acid with a base to form 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid. Finally, the fifth step is the purification of the acid to form 5-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid.